Cas no 1378342-69-8 (6-Methoxy-1H-pyrido2,3-b1,4oxazin-2(3H)-one)

• Product Name: 6-Methoxy-1H-pyrido2,3-b1,4oxazin-2(3H)-one
• CAS No: 1378342-69-8
• MF: C₈H₈N₂O₃
• MW: 180.16072177887
• MDL: MFCD18910078
• CID: 4697787
• Update Time: 2025-11-07

6-Methoxy-1H-pyrido2,3-b1,4oxazin-2(3H)-one Chemical and Physical Properties

Names and Identifiers

• 6-Methoxy-1H-pyrido[2,3-b][1,4]oxazin-2(3H)-one
• 6-methoxy-1H,2H,3H-pyrido[2,3-b][1,4]oxazin-2-one
• 6-Methoxy-1H-pyrido2,3-b1,4oxazin-2(3H)-one

• MDL： MFCD18910078
• Inchi： 1S/C8H8N2O3/c1-12-7-3-2-5-8(10-7)13-4-6(11)9-5/h2-3H,4H2,1H3,(H,9,11)
• InChI Key： CJAVWSVAVVZRAG-UHFFFAOYSA-N
• SMILES： O1CC(NC2C=CC(=NC1=2)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 210
• Topological Polar Surface Area: 60.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 6-Methoxy-1H-pyrido2,3-b1,4oxazin-2(3H)-one

Market Research and Analysis Report on 6-Methoxy-1H-pyrido[2,3-b]1,4-oxazin-2(3H)-one (CAS No. 1378342-69-8)

The compound 6-Methoxy-1H-pyrido[2,3-b]1,4-oxazin-2(3H)-one (CAS No. 1378342-69-8) has recently garnered significant attention in the chemical and pharmaceutical industries due to its potential applications in drug discovery and development. This report provides a comprehensive analysis of the current market landscape, research advancements, and future prospects for this compound.

Recent studies have highlighted the unique structural properties of 6-Methoxy-1H-pyrido[2,3-b]1,4-oxazin-2(3H)-one, which make it a promising candidate for various therapeutic applications. The compound exhibits potent biological activities, including anti-inflammatory and anti-cancer properties, as demonstrated in preclinical studies. These findings have sparked interest among researchers and pharmaceutical companies worldwide.

The global demand for this compound is driven by its increasing use in academic research and preclinical trials. Key regions such as North America, Europe, and Asia-Pacific are showing strong growth potential due to the rising investment in drug development and the growing emphasis on innovative therapeutic solutions.

From a supply chain perspective, several global suppliers have started offering this compound at competitive prices, ensuring its availability for both research and commercial purposes. However, the market is still in its nascent stage, with limited suppliers catering to the specific needs of researchers and manufacturers.

To meet the growing demand, there is a need for scalable synthesis methods that can produce high-quality batches of 6-Methoxy-1H-pyrido[2,3-b]1,4-oxazin-2(3H)-one at an industrial level. Researchers are actively exploring novel synthetic pathways to enhance the efficiency and cost-effectiveness of production processes.

In conclusion, 6-Methoxy-1H-pyrido[2,3-b]1,4-oxazin-2(3H)-one holds immense potential in the chemical and pharmaceutical industries. With continued research and development efforts, this compound is expected to play a pivotal role in advancing drug discovery and therapeutic interventions in the near future.